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Compound of Interest

Compound Name: Galaxolide

CAS No.: 1222-05-5

Cat. No.: B129953

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental risks associated with the

polycyclic musk, Galaxolide, and the historically significant nitro musks, primarily Musk Xylene

and Musk Ketone. The following sections summarize key physicochemical properties,

environmental fate, and ecotoxicological data, supported by experimental protocols and visual

diagrams to facilitate a comprehensive understanding.

Data Summary
The quantitative data for Galaxolide, Musk Xylene, and Musk Ketone are summarized in the

tables below for easy comparison.

Table 1: Physicochemical Properties
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Property Galaxolide (HHCB) Musk Xylene (MX) Musk Ketone (MK)

Molecular Formula C₁₈H₂₆O C₁₂H₁₅N₃O₆ C₁₄H₁₈N₂O₅

Molecular Weight (

g/mol )
258.4 297.27 294.3

Log Kₒw (Octanol-

Water Partition

Coefficient)

5.3 - 5.9[1] ~4.9 ~4.3

Water Solubility

(mg/L)

1.65 - 1.99 (at 25°C)

[2]
0.15[3] 0.46

Vapor Pressure

(mmHg at 25°C)
0.000143 (at 23°C)[4] <0.001 (at 20°C)[5]

Data not readily

available

Table 2: Environmental Fate
Parameter Galaxolide (HHCB) Musk Xylene (MX) Musk Ketone (MK)

Persistence

Moderately persistent;

undergoes primary

degradation but

ultimate degradation

is slow.

Very persistent in

water (>150 days),

less so in soil (<60

days).

Environmentally

persistent.

Bioaccumulation

Potential

Moderate;

Bioconcentration

Factor (BCF) in fish:

600-1600.

High; BCF in fish:

1,400-6,810.

Moderate

bioaccumulation

potential.

Primary Degradation

Pathway

Oxidation to form

metabolites such as

Galaxolidone (HHCB-

lactone).

Reduction of nitro

groups to amino

metabolites.

Reduction of a nitro

group to an amino

group.

Table 3: Ecotoxicity
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Endpoint Galaxolide (HHCB) Musk Xylene (MX) Musk Ketone (MK)

Algae (Growth

Inhibition)

IC₁₀ for P. tricornutum:

0.127 µg/L.

Toxic effects

observed.

72h NOEC for algae:

0.088 mg/L.

Invertebrates (e.g.,

Daphnia magna)

Toxic effects on larval

development of

copepods.

Reproductive toxicity

used to determine

PNEC of 1.1 µg/L.

Toxic effects

observed.

Fish (e.g., Rainbow

Trout, Zebrafish)

Antagonistic activity

on estrogen receptors;

inhibits E2-induced

vitellogenin

production.

Can have estrogenic

effects.

Can have estrogenic

effects.

Predicted No-Effect

Concentration (PNEC)

for aquatic organisms

6.8 µg/L 1.1 µg/L 6.3 µg/L

Experimental Protocols
The ecotoxicological and bioaccumulation data presented in this guide are primarily derived

from studies following standardized international guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD).

Toxicity Testing: Acute and chronic toxicity tests for aquatic organisms are generally conducted

following OECD Guidelines for the Testing of Chemicals. For example:

OECD 201: Alga, Growth Inhibition Test.

OECD 202:Daphnia sp., Acute Immobilisation Test.

OECD 203: Fish, Acute Toxicity Test.

OECD 210: Fish, Early-life Stage Toxicity Test.

OECD 211:Daphnia magna Reproduction Test.
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These protocols involve exposing the test organisms to a range of concentrations of the test

substance under controlled laboratory conditions. Endpoints such as mortality, growth

inhibition, and reproductive effects are then measured to determine values like the EC₅₀

(median effective concentration) and NOEC (no-observed-effect concentration).

Bioconcentration Factor (BCF) Determination: The BCF is a critical parameter for assessing the

bioaccumulation potential of a substance. It is typically determined following OECD Guideline

305: Bioaccumulation in Fish: Aqueous and Dietary Exposure. This guideline outlines a method

for exposing fish to a chemical in water and measuring its concentration in the fish tissue and

the water over time until a steady state is reached. The BCF is then calculated as the ratio of

the concentration of the chemical in the fish to the concentration in the water.

Analytical Methods: The determination of Galaxolide and nitro musks in environmental and

biological samples is typically performed using advanced analytical techniques such as gas

chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography

(HPLC). Sample preparation often involves solid-phase extraction (SPE) to concentrate the

analytes from the sample matrix.

Mandatory Visualization
Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams, created using the DOT language, illustrate key molecular mechanisms

of toxicity and a general experimental workflow for environmental risk assessment.
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Endocrine Disruption Pathway

Galaxolide / Nitro Musks Estrogen Receptor (ER)Binds to Hormone Response ElementActivates/Inhibits Gene Transcription Altered Protein Synthesis Adverse Biological Effects

Inhibition of Multidrug Efflux Transporters (MXR)

Galaxolide / Nitro Musks Multidrug Efflux Transporter (e.g., P-gp)Inhibits Other Xenobiotics

Cell

Efflux

Increased Intracellular Accumulation of Xenobiotics

Enters Cell

Enhanced Toxicity
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Environmental Risk Assessment Workflow

Data Collection
(Physicochemical, Fate, Ecotox)

Predicted Environmental
Concentration (PEC) Estimation

Predicted No-Effect
Concentration (PNEC) Derivation

Risk Characterization
(RQ = PEC / PNEC)

Risk Conclusion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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